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  4. 2-[(4,8-Dimethylquinazolin-2-yl)amino]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one
2-[(4,8-Dimethylquinazolin-2-yl)amino]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one 2-[(4,8-Dimethylquinazolin-2-yl)amino]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one
Brand Name: Vulcanchem
CAS No.: 669749-20-6
VCID: VC0432276
InChI: InChI=1S/C18H17N7OS2/c1-9-5-4-6-13-10(2)19-16(22-15(9)13)23-17-20-12(7-14(26)21-17)8-27-18-25-24-11(3)28-18/h4-7H,8H2,1-3H3,(H2,19,20,21,22,23,26)
SMILES: CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=O)C=C(N3)CSC4=NN=C(S4)C)C
Molecular Formula: C18H17N7OS2
Molecular Weight: 411.5g/mol

2-[(4,8-Dimethylquinazolin-2-yl)amino]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one

CAS No.: 669749-20-6

Main Products

VCID: VC0432276

Molecular Formula: C18H17N7OS2

Molecular Weight: 411.5g/mol

2-[(4,8-Dimethylquinazolin-2-yl)amino]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one - 669749-20-6

CAS No. 669749-20-6
Product Name 2-[(4,8-Dimethylquinazolin-2-yl)amino]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one
Molecular Formula C18H17N7OS2
Molecular Weight 411.5g/mol
IUPAC Name 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one
Standard InChI InChI=1S/C18H17N7OS2/c1-9-5-4-6-13-10(2)19-16(22-15(9)13)23-17-20-12(7-14(26)21-17)8-27-18-25-24-11(3)28-18/h4-7H,8H2,1-3H3,(H2,19,20,21,22,23,26)
Standard InChIKey XXCQJQZJQSUAHO-UHFFFAOYSA-N
Isomeric SMILES CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=O)C=C(N3)CSC4=NN=C(S4)C)C
SMILES CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=O)C=C(N3)CSC4=NN=C(S4)C)C
Canonical SMILES CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=O)C=C(N3)CSC4=NN=C(S4)C)C
PubChem Compound 1825647
Last Modified Nov 09 2021
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